Cas no 1070761-71-5 (2-Methyl-3-(methylsulfanyl)-4-(trifluoromethyl)benzoic Acid)

• Product Name: 2-Methyl-3-(methylsulfanyl)-4-(trifluoromethyl)benzoic Acid
• CAS No: 1070761-71-5
• MF: C₁₀H₉F₃O₂S
• MW: 250.237472295761
• CID: 5054331
• PubChem ID: 57457767
• Update Time: 2023-11-22

2-Methyl-3-(methylsulfanyl)-4-(trifluoromethyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(methylthio)-4-(trifluoromethyl)benzoic acid
• 2-methyl-3-methylsulfanyl-4-(trifluoromethyl)benzoic acid
• 2-methyl-3-(methylsulfanyl)-4-(trifluoromethyl)benzoic acid
• 2-methyl-3-methylthio-4-trifluoromethylbenzoic acid
• 2-Methyl-3-(methylsulfanyl)-4-(trifluoromethyl)benzoic Acid

• Inchi： 1S/C10H9F3O2S/c1-5-6(9(14)15)3-4-7(8(5)16-2)10(11,12)13/h3-4H,1-2H3,(H,14,15)
• InChI Key： HTIIKIFPVNPWRA-UHFFFAOYSA-N
• SMILES： S(C)C1C(C(F)(F)F)=CC=C(C(=O)O)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: 3.2
• Topological Polar Surface Area: 62.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives